Myristyl Nicotinate

• CAS No.: 273203-62-6
• Product Name: Myristyl Nicotinate
• Molecular Formula: C20H33NO2
• Molecular Weight: 319.5 g/mol
• IUPAC Name: tetradecyl pyridine-3-carboxylate
• Standard InChI: InChI=1S/C20H33NO2/c1-2-3-4-5-6-7-8-9-10-11-12-13-17-23-20(22)19-15-14-16-21-18-19/h14-16,18H,2-13,17H2,1H3
• Standard InChIKey: TVGLGJWCZSCAEM-UHFFFAOYSA-N
• SMILES: CCCCCCCCCCCCCCOC(=O)C1=CN=CC=C1
• Canonical SMILES: CCCCCCCCCCCCCCOC(=O)C1=CN=CC=C1
• Synonyms: MYRISTYL NICOTINATE;3-Pyridinecarboxylic acid, tetradecyl ester
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• PubChem Compound: 531641
• Last Modified: Nov 11 2021